Cas no 500015-03-2 (Pyrrolidine, 2-(2-methylpropyl)-1-(4-nitrophenyl)-)

• Product Name: Pyrrolidine, 2-(2-methylpropyl)-1-(4-nitrophenyl)-
• CAS No: 500015-03-2
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 1543090
• Update Time: 2024-08-24

Pyrrolidine, 2-(2-methylpropyl)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(2-methylpropyl)-1-(4-nitrophenyl)-

• Inchi： 1S/C14H20N2O2/c1-11(2)10-14-4-3-9-15(14)12-5-7-13(8-6-12)16(17)18/h5-8,11,14H,3-4,9-10H2,1-2H3
• InChI Key： SLBHYUJVYMJMGU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2)CCCC1CC(C)C

Computed Properties

• Exact Mass: 248.1526

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 383.8±25.0 °C(Predicted)
• PSA: 46.38
• pka: 1.54±0.40(Predicted)